Co-Catalyzed decarbonylative alkylative esterification of styrenes with aliphatic aldehydes and hypervalent iodine(iii) reagents†
Organic Chemistry Frontiers Pub Date: 2019-07-09 DOI: 10.1039/C9QO00748B
Abstract
A convenient Co-catalyzed three-component decarbonylative alkylative esterification of styrene derivatives with aliphatic aldehydes and iodobenzene diacetate to provide chain elongated acetates and benzoates has been developed. Readily available aliphatic aldehydes are decarbonylated into 1°, 2° and 3° alkyl radicals for the construction of a C(sp3)–C(sp3) bond via radical addition and an interconversion of CoII–CoIII–CoI complexes is accountable for the formation of a C(sp3)–O bond.
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CAS no.: 18719-24-9
